Cas no 1220030-44-3 (2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE)

• Product Name: 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE
• CAS No: 1220030-44-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5187083
• Update Time: 2025-06-12

2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE Chemical and Physical Properties

Names and Identifiers

• 2-(((Tetrahydrofuran-2-yl)methoxy)methyl)azetidine
• SB51222
• Azetidine, 2-[[(tetrahydro-2-furanyl)methoxy]methyl]-
• 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE

• Inchi： 1S/C9H17NO2/c1-2-9(12-5-1)7-11-6-8-3-4-10-8/h8-10H,1-7H2
• InChI Key： OZTNGUVEHUENGQ-UHFFFAOYSA-N
• SMILES： O(CC1CCCO1)CC1CCN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 0.3
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes Oxolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxolanes

Additional information on 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE

Introduction to 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE and Its Significance in Modern Chemical Research

The compound with the CAS number 1220030-44-3 is a fascinating molecule known as 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE. This azetidine derivative has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications. Azetidine, a five-membered heterocyclic amine, serves as a versatile scaffold in medicinal chemistry, offering opportunities for the development of novel therapeutic agents. The presence of a tetrahydrofuran (THF) moiety and a methoxy-methyl group further enhances its chemical diversity, making it an attractive candidate for further exploration.

In recent years, there has been a growing interest in the synthesis and characterization of azetidine derivatives due to their potential biological activities. These compounds have been shown to exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The structural motif of 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE is particularly intriguing because it combines the favorable properties of azetidine with the flexibility provided by the THF ring and the electron-donating effect of the methoxy-methyl group.

The synthesis of this compound involves several key steps that highlight the importance of advanced organic chemistry techniques. The introduction of the tetrahydrofuran ring at the 2-position of azetidine requires precise control over reaction conditions to ensure high yield and purity. Additionally, the methoxy-methyl group must be incorporated in a manner that maintains the integrity of the overall molecule. These synthetic challenges have driven innovation in catalytic methods and reaction optimization, contributing to the broader field of organic synthesis.

One of the most compelling aspects of 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE is its potential as a building block for more complex drug candidates. Researchers have leveraged its scaffold to develop molecules with enhanced binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated that modifications at the nitrogen atom of azetidine can significantly alter biological activity, providing insights into structure-activity relationships (SAR). This has implications for drug design, where understanding SAR is crucial for optimizing therapeutic efficacy.

The role of computational chemistry in studying this compound cannot be overstated. Molecular modeling techniques have been employed to predict binding interactions between 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE and biological targets. These simulations help researchers identify key pharmacophores and optimize molecular geometry for improved bioavailability. Furthermore, computational methods have been used to explore potential side reactions and byproducts, ensuring that synthetic routes are both efficient and sustainable.

In recent years, there has been a particular focus on developing green chemistry approaches for synthesizing heterocyclic compounds like azetidines. The use of renewable solvents, catalytic systems that minimize waste, and energy-efficient reaction conditions are all part of this effort. The synthesis of 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE exemplifies these principles, with researchers exploring biocatalytic methods and flow chemistry techniques to enhance sustainability.

The biological activity of 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE has been investigated in various preclinical models. Initial studies suggest that it may exhibit potent effects on certain enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, preliminary data indicate that this compound may have neuroprotective properties, making it a promising candidate for further exploration in neurodegenerative disorders.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of 2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE is no exception, with researchers from different fields contributing their expertise to unravel its potential applications. This collaborative approach is essential for translating basic research into tangible therapeutic benefits.

The significance of compounds like 1220030-44-3/2-(((TETRAHYDROFURAN-2-YL)METHOXY)METHYL)AZETIDINE extends beyond their immediate applications; they serve as valuable tools for understanding fundamental chemical principles and developing innovative solutions to complex biological problems. As our understanding of molecular interactions continues to evolve, so too will our ability to harness these compounds for therapeutic purposes.